Cas no 2549055-35-6 (2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine)

• Product Name: 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine
• CAS No: 2549055-35-6
• MF: C₁₉H₂₃N₃S
• MW: 325.471022844315
• CID: 5315010
• PubChem ID: 154583306
• Update Time: 2025-10-30

2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• F6761-7404
• 2-(1-{[4-(methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine
• AKOS040726906
• 2549055-35-6
• 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine

• Inchi： 1S/C19H23N3S/c1-23-17-7-5-15(6-8-17)12-21-11-9-16-13-22(14-18(16)21)19-4-2-3-10-20-19/h2-8,10,16,18H,9,11-14H2,1H3
• InChI Key： VANGVUGRYWANJV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CN1CCC2CN(C3C=CC=CN=3)CC12

Computed Properties

• Exact Mass: 325.16126892g/mol
• Monoisotopic Mass: 325.16126892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine

2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine: A Comprehensive Overview

2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine (CAS No. 2549055-35-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the pyrrolidine family and features a unique structural arrangement that includes a pyridine ring and a substituted phenyl group. The compound's intricate structure and functional groups make it an intriguing candidate for various biological and therapeutic applications.

The methylsulfanyl group in the phenyl ring is a key feature of this compound, contributing to its chemical reactivity and biological activity. The presence of this group can influence the compound's solubility, stability, and interaction with biological targets. Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly in the development of novel therapeutic agents for neurological disorders and cancer.

The octahydropyrrolo[2,3-c]pyrrol-5-yl moiety is another critical component of this molecule. This bicyclic system provides a rigid framework that can enhance the compound's binding affinity to specific protein targets. The octahydro structure also contributes to the compound's overall conformational stability, which is crucial for maintaining its biological activity under various physiological conditions.

In terms of its biological activity, 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these enzymes suggests that it could be a valuable lead compound for the development of new therapeutic strategies.

Additionally, recent studies have explored the pharmacokinetic properties of this compound. Preliminary data indicate that 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended target sites within the body and exert its therapeutic effects.

The synthesis of 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine involves several steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of a suitably substituted pyridine with a protected octahydropyrrolo[2,3-c]pyrrole derivative, followed by deprotection and functionalization steps. Advances in synthetic chemistry have enabled researchers to optimize these processes, making it possible to produce this compound on a larger scale for further evaluation.

In the context of drug discovery, 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine represents an exciting opportunity for developing new treatments for a range of diseases. Its unique structure and promising biological activity make it an attractive candidate for further investigation in both academic and industrial settings. Ongoing research aims to elucidate the full spectrum of its pharmacological properties and explore its potential as a lead compound for drug development.

Moreover, the toxicological profile of 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine is an important consideration in its development as a therapeutic agent. Initial toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further investigations are necessary to ensure its safety in human subjects before it can advance to clinical trials.

In conclusion, 2-(1-{[4-(Methylsulfanyl)phenyl]methyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine (CAS No. 2549055-35-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this molecule, it holds the promise of contributing to the discovery of new treatments for various diseases.